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Compound of Interest

Compound Name: Phenoxyethanol-d4

Cat. No.: B572686 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate and essential safety and logistical

information for the use of Phenoxyethanol-d4, a deuterated analog of Phenoxyethanol. The

following procedures for personal protective equipment (PPE), handling, and disposal are

based on the safety data for Phenoxyethanol, as the deuterated form is expected to have a

nearly identical chemical hazard profile.

Hazard Identification and Classification
Phenoxyethanol is classified with the following hazards. Users should assume

Phenoxyethanol-d4 carries the same risks.
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2][3][4]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[1][2]

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation[1][2]

Skin Irritation - Irritating to skin[5]

Allergic Skin Reaction -

May cause allergic skin

reactions such as eczema and

hives[6]

Signal Word: Danger[1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The following table outlines

the recommended PPE for handling Phenoxyethanol-d4.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.actylislab.com/msds/Phenoxyethanol.pdf
https://www.sigmaaldrich.com/HK/de/sds/SIAL/56753?userType=undefined
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/110060-SDS-EN.pdf
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dw2a25b0bb/msds/sds-phenoxyethanol.pdf
https://www.actylislab.com/msds/Phenoxyethanol.pdf
https://www.sigmaaldrich.com/HK/de/sds/SIAL/56753?userType=undefined
https://www.actylislab.com/msds/Phenoxyethanol.pdf
https://www.sigmaaldrich.com/HK/de/sds/SIAL/56753?userType=undefined
https://www.hmdb.ca/system/metabolites/msds/000/040/264/original/HMDB41607.pdf?1358893129
https://www.safecosmetics.org/chemicals/phenoxyethanol/
https://www.actylislab.com/msds/Phenoxyethanol.pdf
https://www.benchchem.com/product/b572686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Recommended Protection Specification

Eyes/Face

Safety glasses with side

shields, chemical goggles, or

face shield

In situations with a potential for

splashing, chemical goggles

and a face shield should be

worn[7]

Skin Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use.

Protective clothing

A lab coat or coveralls should

be worn. For larger quantities

or splash potential, a chemical-

resistant apron or suit (e.g.,

Tyvek®) is advised[8][9]

Respiratory Use in a well-ventilated area.

If ventilation is inadequate, or

when handling heated material

or generating aerosols, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary[7]

Handling and Storage Procedures
Proper handling and storage are crucial to maintaining a safe laboratory environment.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid direct contact with the substance. Do not breathe vapors or mists[10]

Wash hands thoroughly with soap and water after handling

Do not eat, drink, or smoke in the work area

When heated, it can emit acrid smoke and irritating fumes[11]
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Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place

Store locked up[10]

Accidental Release and First Aid Measures
Immediate and appropriate response to spills and exposures is critical.

Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as outlined above.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Collect the absorbed material into a suitable container for disposal.

Clean the spill area thoroughly with soap and water.

First Aid:
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention

Skin Contact

Remove contaminated clothing. Wash skin with

plenty of soap and water. If skin irritation or a

rash occurs, get medical advice/attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If the person is conscious, give them two

glasses of water to drink. Seek immediate

medical attention[10]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If respiratory

symptoms develop, seek medical attention

Disposal Plan
All chemical waste must be disposed of in accordance with local, state, and federal regulations.

Waste Phenoxyethanol-d4: Collect in a designated, labeled, and sealed container. Do not

mix with other waste materials

Contaminated Materials: Any materials used to clean up spills (e.g., absorbents, gloves,

paper towels) should be placed in a sealed container and disposed of as chemical waste.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.

Experimental Workflow for Handling
Phenoxyethanol-d4
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The following diagram outlines the standard workflow for safely handling Phenoxyethanol-d4
in a laboratory setting.

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare Work Area (Fume Hood)

Weigh/Measure Phenoxyethanol-d4

Perform Experiment

Decontaminate Glassware & Surfaces

Dispose of Waste

Doff and Dispose of PPE

Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Phenoxyethanol-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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